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Compound of Interest

Compound Name: N-Cyclopropylformamide

Cat. No.: B143999

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides a comprehensive overview of the health and safety information
available for N-Cyclopropylformamide (CAS No. 58644-54-5). It is intended for researchers,
scientists, and professionals in drug development who may handle this compound. Due to the
limited availability of specific experimental data for N-Cyclopropylformamide, this guide also
includes general safety principles for handling flammable and potentially hazardous chemicals.

Chemical and Physical Properties

N-Cyclopropylformamide is a flammable organic compound. While extensive experimental
data for its physical and chemical properties are not readily available in the public domain,
some key identifiers and computed properties are summarized below. Much of the available
safety data is extrapolated from similar formamide compounds and should be interpreted with
caution.
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Property Value Source
Chemical Abstracts Service
58644-54-5 [1]2]
(CAS) Number
Molecular Formula CsH7NO [1][2]
Molecular Weight 85.10 g/mol [11[2]
Sealed in dry, room
Storage Temperature [3]
temperature.

Note: The majority of detailed physical properties such as boiling point, melting point, and flash
point found in general safety data sheets refer to related compounds like N,N-
Dimethylformamide and not specifically to N-Cyclopropylformamide.

Hazard Identification and Classification

N-Cyclopropylformamide is classified as a flammable liquid. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following hazard

information:
Hazard Class GHS Pictogram Signal Word Hazard Statement
H225: Highly
Flammable Liquids & Danger flammable liquid and
vapor.[1]

It is important to note that some sources may list other potential hazards, but these are not
consistently reported and may be based on data from structurally related compounds.

Toxicological Information

Specific toxicological data for N-Cyclopropylformamide, such as LD50 (median lethal dose)
and LC50 (median lethal concentration), are not available in the reviewed literature.[4][5][6] The
toxicological properties have not been fully investigated.[4] Therefore, it should be handled with
the appropriate caution afforded to all novel chemical entities. General toxicological information
for formamide-related compounds suggests potential for skin and eye irritation.[4]
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Experimental Protocols

Detailed experimental protocols for the toxicological or safety evaluation of N-
Cyclopropylformamide are not publicly available. Standard methodologies for assessing
chemical hazards, such as those outlined by the Organisation for Economic Co-operation and
Development (OECD) for acute toxicity studies (e.g., OECD TG 402, 403, 420, 423, 425, 436),
would be appropriate for generating such data.[6]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with N-
Cyclopropylformamide.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental procedures
should be conducted to determine the appropriate level of PPE. General recommendations

include:
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PPE Category Specification

) Chemical safety goggles or a face shield should
Eye Protection
be worn.

Chemical-resistant gloves are required. While
specific compatibility data for N-
Cyclopropylformamide is unavailable, materials
Hand Protection such as butyl rubber, neoprene, or nitrile rubber
are often recommended for handling organic
solvents.[7][8] Always check the glove

manufacturer's compatibility chart.

A lab coat or chemical-resistant apron should be
) ] worn. For larger quantities or in case of potential
Skin and Body Protection ] ) )
splashing, chemical-resistant coveralls may be

necessary.[8]

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to
) ) avoid inhalation of vapors. If engineering
Respiratory Protection .
controls are not sufficient, a NIOSH-approved
respirator with appropriate organic vapor

cartridges should be used.

Storage Requirements

N-Cyclopropylformamide should be stored in a cool, dry, and well-ventilated area away from
sources of ignition.[3] Keep containers tightly closed when not in use. It should be stored
separately from incompatible materials.

Incompatible Materials

While a specific list of incompatible materials for N-Cyclopropylformamide is not provided, it
should be kept away from strong oxidizing agents.[4] As a general precaution, avoid contact
with strong acids and bases.

Emergency Procedures
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First Aid Measures

The following are general first-aid procedures for chemical exposure. Seek immediate medical
attention if symptoms persist or are severe.

Exposure Route First Aid Protocol

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration.

Immediately remove contaminated clothing.
Skin Contact Wash the affected area with soap and plenty of

water for at least 15 minutes.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact )

upper and lower eyelids. Remove contact

lenses if present and easy to do.

Do not induce vomiting. If the person is
conscious, rinse their mouth with water and give

Ingestion them a small amount of water to drink. Never
give anything by mouth to an unconscious

person.

Fire-Fighting Measures

N-Cyclopropylformamide is a flammable liquid.

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[4]

o Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and
spread the fire.

o Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel from the area. Wear appropriate personal
protective equipment (see Section 5.1). Ensure adequate ventilation. Remove all sources of
ignition.

* Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways.

* Methods for Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable, labeled container for disposal.

Logical Workflows

The following diagrams illustrate general workflows for handling chemicals and responding to
emergencies.

Chemical Handling Workflow

Preparation

ear appropriate PPE

Handling in Fume Hood

Generate waste
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Click to download full resolution via product page
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A simplified workflow for handling N-Cyclopropylformamide.

Spill Response Workflow
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A general workflow for responding to a chemical spill.

Ecotoxicological Information

No specific ecotoxicity data for N-Cyclopropylformamide was found.[9][10][11] Due to the
lack of data, release into the environment should be avoided. All waste should be disposed of
in accordance with local, state, and federal regulations.
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Signaling Pathways and Biological Activity

There is no available information in the scientific literature regarding the specific signaling
pathways or biological activities of N-Cyclopropylformamide.

Disclaimer: This document is intended as a guide and is not exhaustive. All users should
consult the most up-to-date Safety Data Sheet (SDS) from their supplier and conduct a
thorough risk assessment before handling N-Cyclopropylformamide. All laboratory work
should be conducted by trained personnel in a suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b143999#n-cyclopropylformamide-health-and-safety-
information-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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